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Introduction

Mercuric Iodide (HgI₂) is a semiconductor material of significant interest for the fabrication of

radiation detectors.[1] Its attractive properties include a high atomic number (Hg=80, I=53) and

a wide bandgap (~2.13 eV), which allow for high quantum efficiency for X-rays and gamma-

rays and enable room temperature operation with low leakage current.[1][2][3] However, the

performance of HgI₂ detectors can be limited by factors such as charge trapping and material

non-uniformity.[3] Therefore, a thorough characterization of each detector is essential to

evaluate its performance and suitability for specific applications, ranging from medical imaging

to nuclear safety.[1][4]

These application notes provide detailed protocols for the fundamental characterization of HgI₂

detectors, including Current-Voltage (I-V) measurements, spectroscopic performance

evaluation, charge collection efficiency, and timing resolution.

Current-Voltage (I-V) Characterization
Objective: To determine the leakage (dark) current of the HgI₂ detector as a function of the

applied bias voltage. This measurement is crucial for assessing the bulk resistivity of the crystal

and the quality of the electrical contacts. High leakage current can degrade the detector's

energy resolution by contributing to electronic noise.[5]

Materials and Equipment:
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HgI₂ detector housed in a light-tight, electrically shielded fixture.[6]

High-voltage power supply with low ripple.

Picoammeter or electrometer for sensitive current measurement.

Temperature and humidity controlled environment.

Computer for automated control and data acquisition.

Experimental Protocol:
Detector Preparation: Place the HgI₂ detector inside the shielded test fixture. Ensure stable

ambient temperature, as leakage current is temperature-dependent. Allow the detector to

remain unbiased in the dark for a period to reach equilibrium.[6]

Circuit Connection: Connect the high-voltage supply to one electrode of the detector and the

picoammeter to the other electrode. The picoammeter should be connected between the

detector and ground.

Data Acquisition:

Start with zero bias voltage and record the current.

Increase the bias voltage in discrete steps (e.g., 10-50 V increments).

At each voltage step, allow the current to stabilize before recording the measurement. This

is important as polarization effects can cause the current to drift over time.

Continue this process up to the maximum recommended operating voltage for the

detector.

Repeat the measurement by ramping the voltage down to check for hysteresis.

Data Analysis: Plot the measured current (I) against the applied bias voltage (V). For an ideal

detector, the leakage current should be low and increase linearly with voltage in the

operational range. Calculate the bulk resistivity (ρ) using the formula ρ = (V * A) / (I * L),

where A is the electrode area and L is the detector thickness.
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Workflow for I-V Characterization
Workflow for I-V Characterization
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Caption: A flowchart of the I-V characterization protocol.
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Parameter Typical Value Reference

Bulk Resistivity > 10¹³ Ω·cm [1]

Leakage Current
< 100 pA/mm² at operating

bias
[7]

Spectroscopic Performance (Energy Resolution)
Objective: To evaluate the detector's ability to distinguish between gamma-rays of different

energies. The primary metric is the energy resolution, typically expressed as the Full Width at

Half Maximum (FWHM) of a photopeak in the energy spectrum.[8]

Materials and Equipment:

HgI₂ detector in a shielded fixture.

High-voltage power supply.

Charge-sensitive preamplifier.

Shaping amplifier (spectroscopy amplifier).

Multichannel Analyzer (MCA) connected to a computer.

Calibrated gamma-ray sources (e.g., ²⁴¹Am (59.5 keV), ⁵⁷Co (122 keV), ¹³⁷Cs (662 keV)).[8]

Experimental Protocol:
System Setup: Connect the detector output to the charge-sensitive preamplifier. The

preamplifier output is then fed into the shaping amplifier. The output of the shaping amplifier

is connected to the MCA.

Bias Application: Apply the optimal operating bias voltage to the detector, as determined from

I-V characterization or manufacturer specifications.

Source Placement: Place a gamma-ray source (e.g., ¹³⁷Cs) at a fixed distance from the

detector.
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Spectrum Acquisition:

Set the shaping time on the amplifier (typical values for HgI₂ are a few microseconds).[6]

Begin acquisition with the MCA. Collect counts for a sufficient duration to obtain a well-

defined photopeak with good statistics.

Save the resulting spectrum.

Calibration and Measurement:

Repeat the acquisition for at least two sources with different, known gamma-ray energies

to perform an energy calibration of the MCA channels.

Acquire the spectrum for the source of interest.

Data Analysis:

From the calibrated spectrum, identify the photopeak corresponding to the full energy of

the gamma-ray.

Fit the photopeak with a Gaussian function to determine its centroid (peak energy) and

FWHM.

Calculate the energy resolution as: % Resolution = (FWHM / Peak Energy) * 100%.

Other relevant parameters like the peak-to-Compton and peak-to-valley ratios can also be

determined from the spectrum.[8]

Workflow for Spectroscopic Performance
Evaluation```dot
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Caption: A flowchart of the Charge Collection Efficiency (CCE) measurement.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1216704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Typical Data
Carrier

Mobility-Lifetime Product
(µτ) (cm²/V)

Reference

Electrons 5 × 10⁻³ [9]

Holes 2 × 10⁻⁵ - 3 × 10⁻⁵ [10][9]

Timing Resolution
Objective: To measure the detector's ability to precisely determine the arrival time of a radiation

event. Good timing resolution is critical for applications involving coincidence detection, such

as Positron Emission Tomography (PET). [11] Materials and Equipment:

Two detectors to be tested (or one test detector and one fast reference detector, e.g., a BaF₂

scintillator). [12]* Coincidence setup with two identical electronic chains.

Fast preamplifiers and amplifiers.

Constant Fraction Discriminators (CFDs).

Time-to-Amplitude Converter (TAC).

Multichannel Analyzer (MCA).

A positron-emitting source (e.g., ²²Na) that produces two back-to-back 511 keV gamma-rays.

Experimental Protocol:
Coincidence Setup:

Position the two detectors 180 degrees apart with the ²²Na source placed in the center.

The output of each detector goes through its own chain: fast preamplifier -> CFD -> TAC

(start and stop inputs).

Energy Gating: The output from each shaping amplifier should be sent to a Single Channel

Analyzer (SCA) to select only the 511 keV photopeak events. The SCA outputs are used to
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gate the TAC, ensuring that only true coincidence events are timed.

Data Acquisition:

The TAC generates an output pulse with an amplitude proportional to the time difference

between the start and stop signals.

Acquire the spectrum of these pulses using an MCA. This spectrum represents the

distribution of time differences between the detection events in the two detectors.

Data Analysis:

The resulting time spectrum should approximate a Gaussian distribution.

Calibrate the time axis of the MCA using calibrated delay lines.

Measure the FWHM of the time peak. This FWHM value is the Coincidence Timing

Resolution (CTR). [13]

Workflow for Timing Resolution Measurement

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1050234/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Timing Resolution
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Caption: A flowchart for measuring Coincidence Timing Resolution (CTR).

Factors Influencing Timing Resolution
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Factor Impact on Timing Resolution

Signal Rise Time Faster rise time improves resolution.

Charge Collection Time Variation
Less variation (more uniform field) improves

resolution.

Electronic Noise Lower noise improves resolution. [14]

Detector Capacitance
Lower capacitance generally leads to faster

signals.

Scintillation Decay Time (for scintillators) Shorter decay time improves resolution. [12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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